Cas no 1214339-76-0 (2-Methoxy-5-(pyridin-4-yl)benzoic acid)

• Product Name: 2-Methoxy-5-(pyridin-4-yl)benzoic acid
• CAS No: 1214339-76-0
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• CID: 4960757
• Update Time: 2025-06-08

2-Methoxy-5-(pyridin-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-5-(pyridin-4-yl)benzoic acid
• 2-Methoxy-5-(pyridin-4-yl)benzoic acid

• Inchi： 1S/C13H11NO3/c1-17-12-3-2-10(8-11(12)13(15)16)9-4-6-14-7-5-9/h2-8H,1H3,(H,15,16)
• InChI Key： PHNMHMVDHBAYCG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C(=O)O)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 263
• XLogP3: 2
• Topological Polar Surface Area: 59.4

Additional information on 2-Methoxy-5-(pyridin-4-yl)benzoic acid

Introduction to 2-Methoxy-5-(pyridin-4-yl)benzoic acid (CAS No. 1214339-76-0)

2-Methoxy-5-(pyridin-4-yl)benzoic acid (CAS No. 1214339-76-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methoxy group and a pyridine ring attached to a benzoic acid backbone. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of 2-Methoxy-5-(pyridin-4-yl)benzoic acid can be represented as C₁₄H₁₁NO₃. The presence of the methoxy group and the pyridine ring imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets. The benzoic acid moiety, known for its carboxylic acid functionality, can participate in hydrogen bonding and other non-covalent interactions, making it an attractive scaffold for drug design.

In recent years, 2-Methoxy-5-(pyridin-4-yl)benzoic acid has been the subject of numerous studies aimed at elucidating its pharmacological properties. One of the key areas of interest is its potential as an anti-inflammatory agent. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are implicated in various inflammatory diseases. This makes it a promising candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-Methoxy-5-(pyridin-4-yl)benzoic acid has also been investigated for its anticancer potential. Studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways, such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These findings suggest that 2-Methoxy-5-(pyridin-4-yl)benzoic acid could be developed into a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of 2-Methoxy-5-(pyridin-4-yl)benzoic acid have also been studied to assess its suitability as a drug candidate. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties, which are crucial for ensuring effective delivery to target tissues. Additionally, preliminary toxicity studies have indicated that 2-Methoxy-5-(pyridin-4-yl)benzoic acid is well-tolerated at therapeutic doses, further supporting its potential for clinical development.

In the context of drug discovery, 2-Methoxy-5-(pyridin-4-yl)benzoic acid serves as a valuable starting point for structure-based drug design. Its unique structural features provide a framework for optimizing potency and selectivity through chemical modifications. For instance, substituents on the pyridine ring or the benzoic acid moiety can be altered to enhance binding affinity to specific targets or improve pharmacological profiles. This flexibility in chemical modification makes 2-Methoxy-5-(pyridin-4-yl)benzoic acid an attractive lead compound for further optimization.

The synthetic accessibility of 2-Methoxy-5-(pyridin-4-yl)benzoic acid is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the coupling of 2-methoxybenzoyl chloride with 4-pyridineboronic acid using palladium-catalyzed cross-coupling reactions. This method provides high yields and purity, making it suitable for large-scale production.

In conclusion, 2-Methoxy-5-(pyridin-4-yl)benzoic acid (CAS No. 1214339-76-0) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with promising biological activities and favorable pharmacokinetic properties, make it a valuable candidate for further investigation and development into therapeutic agents for various diseases. As research in this area continues to advance, it is likely that new applications and optimizations will emerge, further solidifying the importance of this compound in the field of drug discovery.